Cas no 2193064-31-0 (lithium(1+) ion 5-({(tert-butoxy)carbonylamino}methyl)piperidine-3-carboxylate)

• Product Name: lithium(1+) ion 5-({(tert-butoxy)carbonylamino}methyl)piperidine-3-carboxylate
• CAS No: 2193064-31-0
• MF: C₁₂H₂₁LiN₂O₄
• MW: 264.247143507004
• CID: 6128520
• PubChem ID: 137951921
• Update Time: 2025-10-29

lithium(1+) ion 5-({(tert-butoxy)carbonylamino}methyl)piperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• lithium(1+) ion 5-({(tert-butoxy)carbonylamino}methyl)piperidine-3-carboxylate
• lithium(1+) ion 5-({[(tert-butoxy)carbonyl]amino}methyl)piperidine-3-carboxylate
• 2193064-31-0
• Lithium 5-(((tert-butoxycarbonyl)amino)methyl)piperidine-3-carboxylate
• EN300-1698905
• Lithium;5-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]piperidine-3-carboxylate

• Inchi： 1S/C12H22N2O4.Li/c1-12(2,3)18-11(17)14-6-8-4-9(10(15)16)7-13-5-8;/h8-9,13H,4-7H2,1-3H3,(H,14,17)(H,15,16);/q;+1/p-1
• InChI Key： URUPJFDFYRYASW-UHFFFAOYSA-M
• SMILES： O(C(NCC1CNCC(C(=O)[O-])C1)=O)C(C)(C)C.[Li+]

Computed Properties

• Exact Mass: 264.16613559g/mol
• Monoisotopic Mass: 264.16613559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 317
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.5Ų

Additional information on lithium(1+) ion 5-({(tert-butoxy)carbonylamino}methyl)piperidine-3-carboxylate

Introduction to Lithium(1+) Ion 5-({(tert-Butoxy)carbonylamino}methyl)piperidine-3-carboxylate (CAS No. 2193064-31-0)

Lithium(1+) Ion 5-({(tert-Butoxy)carbonylamino}methyl)piperidine-3-carboxylate, a compound with the CAS number 2193064-31-0, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including the lithium ion and the piperidine ring, makes it a versatile candidate for further research and therapeutic exploration.

The molecular structure of Lithium(1+) Ion 5-({(tert-Butoxy)carbonylamino}methyl)piperidine-3-carboxylate incorporates a lithium cation, which is well-known for its role in various therapeutic applications. Lithium ions have been extensively studied for their efficacy in treating mood disorders, particularly bipolar disorder. The compound's design aims to leverage the stabilizing properties of lithium while enhancing its bioavailability and pharmacological activity.

The piperidine ring, a six-membered heterocyclic amine, is another key feature of this compound. Piperidine derivatives are widely recognized for their role in drug development due to their ability to enhance solubility and improve metabolic stability. In this context, the specific modification of the piperidine ring with a carbamoyl group and a tert-butoxycarbonylamino substituent further enhances the compound's potential as a pharmacophore.

Recent research has highlighted the importance of optimizing drug delivery systems to improve therapeutic outcomes. The incorporation of lithium into this piperidine-based structure suggests potential applications in developing novel formulations that can target specific physiological pathways more effectively. This approach aligns with the growing trend in pharmaceutical research towards personalized medicine and targeted therapy.

The tert-butoxycarbonylamino group adds an additional layer of complexity to the compound's structure, which may contribute to its stability and reactivity under various conditions. This group is commonly used in peptide synthesis and drug development due to its ability to protect amino groups during chemical reactions. The presence of this moiety in Lithium(1+) Ion 5-({(tert-Butoxy)carbonylamino}methyl)piperidine-3-carboxylate suggests that it may be suitable for further derivatization and functionalization, opening up new avenues for therapeutic development.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. Studies have shown that lithium ions can modulate neurotransmitter release and receptor activity, which may have implications for conditions such as Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. The unique structure of Lithium(1+) Ion 5-({(tert-Butoxy)carbonylamino}methyl)piperidine-3-carboxylate may provide a new mechanism for targeting these conditions by interacting with specific neural pathways.

In addition to its potential therapeutic applications, this compound may also find use in chemical biology research. The ability to modify and study such complex molecules can provide valuable insights into fundamental biological processes. This information can then be used to develop new drugs and therapies that are more effective and have fewer side effects.

The synthesis of Lithium(1+) Ion 5-({(tert-Butoxy)carbonylamino}methyl)piperidine-3-carboxylate represents a significant achievement in synthetic chemistry. The intricate molecular architecture requires precise control over reaction conditions and reagent selection to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce such complex molecules on a larger scale, which is essential for further research and commercialization.

The future prospects for this compound are promising. Ongoing research is focused on understanding its mechanism of action and exploring new applications in medicine. Collaborative efforts between chemists, biologists, and pharmacologists are crucial for translating laboratory findings into clinical applications. The development of novel drugs often requires interdisciplinary approaches, combining expertise from various scientific fields.

In conclusion, Lithium(1+) Ion 5-({(tert-Butoxy)carbonylamino}methyl)piperidine-3-carboxylate (CAS No. 2193064-31-0) is a remarkable compound with significant potential in pharmaceutical research and drug development. Its unique structure and functional groups make it a versatile candidate for further exploration in treating various diseases, particularly neurological disorders. As research continues to uncover new applications for this compound, it is likely to play an important role in advancing medical science.